5-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carbaldehyde

• Molecular Formula: C8H6BrN3O
• Molecular Weight: 240.06 g/mol
• IUPAC Name: 5-bromo-1-methylpyrazolo[3,4-b]pyridine-3-carbaldehyde
• InChI: InChI=1S/C8H6BrN3O/c1-12-8-6(7(4-13)11-12)2-5(9)3-10-8/h2-4H,1H3
• InChI Key: FLYOOXMYBXECED-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=N2)Br)C(=N1)C=O

Description

5-Bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carbaldehyde is a heterocyclic compound that contains both pyrazole and pyridine rings.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carbaldehyde typically involves the bromination of 1-methyl-1H-pyrazolo[3,4-b]pyridine. One common method includes the use of N-bromosuccinimide (NBS) as the brominating agent in the presence of a solvent like chloroform . The reaction is carried out under reflux conditions to ensure complete bromination.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by optimizing the reaction conditions, such as temperature, solvent, and concentration of reagents. Continuous flow reactors may be employed to enhance the efficiency and yield of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

5-Bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carbaldehyde undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with different nucleophiles, such as amines or thiols, to form new derivatives.

Oxidation and Reduction: The aldehyde group can be oxidized to a carboxylic acid or reduced to an alcohol.

Common Reagents and Conditions

Substitution: Reagents like sodium azide or potassium thiocyanate in polar solvents are commonly used.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide are employed.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are used.

Major Products

The major products formed from these reactions include various substituted pyrazolo[3,4-b]pyridine derivatives, which can be further utilized in medicinal chemistry .

Scientific Research Applications

5-Bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carbaldehyde has several scientific research applications:

Medicinal Chemistry: It serves as a precursor for the synthesis of kinase inhibitors, which are potential therapeutic agents for cancer treatment.

Biological Studies: The compound is used in the development of probes for studying biological pathways and enzyme functions.

Industrial Applications: It is employed in the synthesis of advanced materials and dyes.

Mechanism of Action

The mechanism of action of compounds derived from 5-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carbaldehyde often involves the inhibition of specific enzymes or receptors. For example, kinase inhibitors derived from this compound can block the activity of kinases by binding to their active sites, thereby preventing the phosphorylation of target proteins . This inhibition can disrupt signaling pathways involved in cell proliferation and survival, making these compounds effective in cancer therapy .

Comparison with Similar Compounds

Similar Compounds

5-Fluoro-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carbaldehyde: Similar structure but with a fluorine atom instead of bromine.

5-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carbaldehyde: Contains a chlorine atom instead of bromine.

Uniqueness

5-Bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carbaldehyde is unique due to its specific bromine substitution, which can influence its reactivity and biological activity. The presence of the bromine atom can enhance the compound’s ability to participate in substitution reactions, making it a versatile building block for synthesizing a wide range of derivatives .